Cas no 2171695-94-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(pyrrolidin-1-yl)ethylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(pyrrolidin-1-yl)ethylcarbamoyl}butanoic acid
• CAS No: 2171695-94-4
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6138649
• PubChem ID: 165549428
• Update Time: 2025-06-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(pyrrolidin-1-yl)ethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(pyrrolidin-1-yl)ethylcarbamoyl}butanoic acid
• EN300-1481768
• 2171695-94-4
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{methyl[2-(pyrrolidin-1-yl)ethyl]carbamoyl}butanoic acid

• Inchi： 1S/C27H33N3O5/c1-29(16-17-30-14-6-7-15-30)26(33)24(12-13-25(31)32)28-27(34)35-18-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23-24H,6-7,12-18H2,1H3,(H,28,34)(H,31,32)
• InChI Key： QQCNLDBLGOFVGI-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N(C)CCN1CCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(pyrrolidin-1-yl)ethylcarbamoyl}butanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(pyrrolidin-1-yl)ethylcarbamoyl}butanoic acid: A Comprehensive Overview

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(pyrrolidin-1-yl)ethylcarbamoyl}butanoic acid, identified by the CAS number 2171695-94-4, is a complex organic molecule with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine moiety, and a butanoic acid backbone. These structural features contribute to its unique chemical properties and biological activity.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. The presence of the pyrrolidine ring introduces additional flexibility and hydrophobicity, which may enhance the compound's ability to interact with biological targets. Recent studies have highlighted the importance of such structural elements in modulating the pharmacokinetic properties of molecules, making this compound a promising candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. For instance, molecular docking studies have revealed potential interactions with enzymes involved in metabolic pathways, suggesting its role as a potential inhibitor or activator. Furthermore, spectroscopic analyses have provided insights into the conformational dynamics of the molecule, which are critical for understanding its functional behavior.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the construction of the pyrrolidine-containing side chain through reductive amination. These steps require precise control over reaction conditions to ensure high yields and purity. The development of efficient synthetic routes has been a focal point of recent research efforts, driven by the need for scalable production methods.

In terms of biological activity, this compound has shown promise in preclinical studies targeting inflammatory diseases and neurological disorders. Its ability to modulate key signaling pathways has been attributed to its unique structural features. For example, the Fmoc group contributes to membrane permeability, while the pyrrolidine moiety enhances receptor binding affinity. These properties make it a valuable tool for studying disease mechanisms and developing therapeutic interventions.

From an analytical standpoint, advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound. HRMS provides precise molecular weight information, while NMR offers detailed insights into the spatial arrangement of atoms within the molecule. These analytical methods are essential for confirming the identity and purity of the compound during both synthesis and quality control processes.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic profile to enhance its suitability as a drug candidate. This includes modifying its structure to improve bioavailability and reduce potential toxicities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{methyl2-(pyrrolidin-1-yl)ethylcarbamoyl}butanoic acid represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in addressing unmet medical needs.